N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide

Catalog No.
S12636123
CAS No.
M.F
C24H24BrN3O4
M. Wt
498.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethox...

Product Name

N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide

IUPAC Name

N-[2-(5-bromoindol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)acetamide

Molecular Formula

C24H24BrN3O4

Molecular Weight

498.4 g/mol

InChI

InChI=1S/C24H24BrN3O4/c1-31-21-12-16-5-9-28(24(30)14-18(16)13-22(21)32-2)15-23(29)26-7-10-27-8-6-17-11-19(25)3-4-20(17)27/h3-6,8-9,11-13H,7,10,14-15H2,1-2H3,(H,26,29)

InChI Key

YPDSKUOLDZCDSP-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C=CN(C(=O)CC2=C1)CC(=O)NCCN3C=CC4=C3C=CC(=C4)Br)OC

N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide is a synthetic compound with the molecular formula C24_{24}H24_{24}BrN3_{3}O4_{4} and a molecular weight of 498.4 g/mol. This compound features a complex structure that includes an indole moiety and a benzazepine derivative, which are known for their diverse biological activities. The presence of the bromine atom in the indole ring adds to its unique chemical properties, potentially influencing its biological interactions and pharmacological effects.

Typical for amides and indole derivatives. Potential reactions include:

  • Nucleophilic Substitution: The bromine atom can participate in nucleophilic substitution reactions, allowing for the introduction of various nucleophiles.
  • Hydrolysis: Under acidic or basic conditions, the acetamide group may undergo hydrolysis to yield the corresponding carboxylic acid and amine.
  • Reduction: The ketone functionality in the benzazepine moiety could be reduced to an alcohol, modifying its biological activity.

Compounds containing indole and benzazepine structures have shown a variety of biological activities, including:

  • Antidepressant Effects: Similar compounds have been investigated for their potential antidepressant properties due to their ability to modulate neurotransmitter systems.
  • Antioxidant Activity: The presence of multiple aromatic rings may contribute to antioxidant properties, which can be beneficial in mitigating oxidative stress.
  • Anticancer Properties: Some derivatives have demonstrated cytotoxic effects against cancer cell lines, suggesting potential applications in cancer therapy.

The synthesis of N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide typically involves several steps:

  • Formation of Indole Derivative: Starting from 5-bromoindole, an ethyl chain is introduced via alkylation.
  • Benzazepine Synthesis: The benzazepine core can be synthesized through cyclization reactions involving appropriate precursors such as 7,8-dimethoxy compounds.
  • Acetamide Formation: Finally, the acetamide group is introduced through acylation reactions with acetic anhydride or acetyl chloride.

The applications of N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide are primarily in research settings:

  • Pharmaceutical Research: Investigated for potential therapeutic effects in mental health disorders and cancer treatment.
  • Chemical Biology: Used as a tool compound to study biological pathways involving indole and benzazepine derivatives.
  • Antioxidant Studies: Explored for its antioxidant properties in various biochemical assays.

Research on interaction studies typically focuses on how this compound interacts with various biological targets:

  • Receptor Binding Studies: Investigating binding affinities to serotonin receptors or other neurotransmitter systems could elucidate its pharmacological profile.
  • Enzyme Inhibition Assays: The compound may inhibit specific enzymes involved in metabolic pathways or cellular signaling.
  • Cell Line Studies: Evaluating cytotoxicity or other cellular responses in cancer cell lines can provide insights into its therapeutic potential.

Several compounds share structural features with N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide:

Compound NameStructure FeaturesUnique Aspects
N-[2-(6-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy...)Similar indole and benzazepine structuresDifferent bromination position
5-Fluoro-MN-24Indole derivative with fluorine substitutionFluorine substituent may alter activity significantly
AcemetacinIndole-based anti-inflammatory agentDifferent functional groups leading to distinct activity

XLogP3

3.1

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

497.09502 g/mol

Monoisotopic Mass

497.09502 g/mol

Heavy Atom Count

32

Explore Compound Types